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Compound of Interest

Compound Name: Lacto-N-triose Il

Cat. No.: B1165401

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling, storage, and disposal of Lacto-N-triose Il, a core structural unit of human milk
oligosaccharides (HMOs) utilized in a variety of research and development applications. These
guidelines are designed to ensure the safety of laboratory personnel and maintain the integrity
of the product.

Recent preclinical safety evaluations have determined a No-Observed-Adverse-Effect-Level
(NOAEL) for Lacto-N-triose Il at 5,000 mg/kg body weight/day, and it has been shown to be
non-genotoxic.[1][2] While this indicates a low hazard profile, adherence to standard laboratory
safety procedures is essential to minimize any potential risks.

Personal Protective Equipment (PPE) and Handling

When working with Lacto-N-triose Il in a laboratory setting, appropriate personal protective
equipment should be worn to prevent direct contact and minimize exposure.

Core PPE Requirements:
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PPE Item

Specification

Rationale

Gloves

Nitrile or Latex

To prevent skin contact.

Safety glasses with side

Eye Protection

shields or goggles

To protect eyes from potential

splashes of solutions.

Lab Coat

To protect clothing and skin

Standard laboratory coat

from accidental spills.

Handling Procedures:

Work in a well-ventilated area.

Wash hands thoroughly after handling.

Avoid inhalation of any dust if handling the solid form.

In case of accidental contact, follow the first aid measures outlined below.

Eirst Aid and Emergency Procedures

Situation

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact

Wash off with soap and plenty of water.

Ingestion Rinse mouth with water.
For small spills, wipe up with absorbent paper.
Spil For larger spills, absorb with an inert material
pi

and dispose of properly. Clean the spill area

with water.

Storage and Disposal
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Proper storage is critical to maintain the stability and purity of Lacto-N-triose Il. Disposal
should be carried out in accordance with institutional and local regulations.

Storage Recommendations:

Condition Temperature Duration Notes

Room temperature

(continental US) or as ) ]
N Keep container tightly
) specified by the ] ] ]
Solid Form ] Varies by supplier. closed in a dry and
supplier. Some )
] well-ventilated place.
suppliers recommend

storing at <-15°C.[3]

Aliguot to avoid
Stock Solution -20°C Up to 1 month.[4] repeated freeze-thaw

cycles.

Aliquot to avoid
Stock Solution -80°C Up to 6 months.[4] repeated freeze-thaw

cycles.

Disposal Plan:

» Unused Product: Dispose of in accordance with local, state, and federal regulations for non-
hazardous materials.

o Contaminated Materials: Any materials that have come into contact with Lacto-N-triose II,
such as pipette tips and gloves, should be disposed of as standard laboratory waste.

Visualizing Safety and Operational Protocols

To further clarify the procedural steps for handling Lacto-N-triose Il, the following diagrams
illustrate the recommended personal protective equipment workflow and the decision-making
process for handling and storage.
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Figure 1: PPE Workflow for Handling Lacto-N-triose I
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Caption: PPE Workflow for Handling Lacto-N-triose Il
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Figure 2: Handling and Storage Decision Tree
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Caption: Handling and Storage Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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